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Introduction

Ectonucleotide pyrophosphatase/phosphodiesterase-1 (ENPP1) is a type Il transmembrane
glycoprotein that functions as a key regulator of extracellular nucleotide metabolism.[1][2] It
hydrolyzes adenosine triphosphate (ATP) to generate adenosine monophosphate (AMP) and
inorganic pyrophosphate (PPi).[2] Of particular interest in immuno-oncology is ENPP1's role as
the primary hydrolase of 2'3'-cyclic GMP-AMP (cGAMP), a second messenger that activates
the Stimulator of Interferon Genes (STING) pathway to initiate an anti-tumor immune response.
[1][3] Many solid tumors overexpress ENPP1, which leads to the degradation of extracellular
cGAMP, thereby creating an immunosuppressive tumor microenvironment and allowing cancer
cells to evade immune detection.[4][5]

Enpp-1-IN-26 is a small molecule inhibitor of ENPP1. By blocking the enzymatic activity of
ENPP1, Enpp-1-IN-26 is designed to prevent the hydrolysis of cGAMP, leading to increased
activation of the STING pathway, enhanced production of type | interferons, and a robust anti-
tumor immune response.[4][6] These application notes provide a comprehensive guide for the
preclinical evaluation of Enpp-1-IN-26, including detailed protocols for in vitro and in vivo
studies and expected data outcomes.
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The primary mechanism of action for ENPP1 inhibitors like Enpp-1-IN-26 is the modulation of

the cGAS-STING pathway.
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Caption: cGAS-STING signaling pathway and ENPPL1 inhibition.

ENPP1 also contributes to an immunosuppressive tumor microenvironment through the
production of adenosine from ATP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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